PBI 51

• CAS: 95343-49-0
• Molecular Formula: C15H22O3
• Molecular Weight: 250.33 g/mol
• InChI: InChI=1S/C15H22O3/c1-11(6-8-16)5-7-15(18)12(2)9-13(17)10-14(15,3)4/h6,12,16,18H,8-10H2,1-4H3/b11-6-/t12-,15+/m1/s1
• InChIKey: WORLVFQFRWYCAV-CWJQNXGWSA-N

PBI 51 (CAS 95343-49-0) Procurement Guide for Abscisic Acid Antagonism Research

PBI 51 (CAS 95343-49-0, also cited as 130694-74-5) is a synthetic acetylenic analog of the plant hormone (+)-abscisic acid (ABA) [1]. It is chemically defined as (4S,5R)-4-hydroxy-4-[(Z)-5-hydroxy-3-methylpent-3-en-1-ynyl]-3,3,5-trimethylcyclohexanone, with a molecular formula of C₁₅H₂₂O₃ and a molecular weight of 250.33 g/mol [2]. Unlike many ABA pathway tools, PBI 51 functions as a competitive antagonist, directly blocking ABA-regulated gene expression . This specific mechanism of action distinguishes it from biosynthesis inhibitors and receptor agonists, making it a specialized probe for dissecting ABA perception and signaling pathways [1].

ABA signaling gene expression studies

Competitive antagonist at ABA perception site

Blocks perception without affecting metabolism or uptake

• [1] Wilen, R. W., Hays, D. B., Mandel, R. M., Abrams, S. R., & Moloney, M. M. (1993). Competitive Inhibition of Abscisic Acid-Regulated Gene Expression by Stereoisomeric Acetylenic Analogs of Abscisic Acid. Plant Physiology, 101(2), 469–476. View Source
• [2] PubChem. (2026). Compound Summary for CID 14702772: rel-(4R,5S)-4-Hydroxy-4-[(3Z)-5-hydroxy-3-methyl-3-penten-1-yn-1-yl]-3,3,5-trimethylcyclohexanone. View Source

Why PBI 51 (95343-49-0) Cannot Be Substituted with Generic ABA Antagonists or Agonists

Generic substitution among ABA pathway modulators is scientifically invalid due to fundamental differences in their molecular targets and resultant biological effects. PBI 51 is a direct competitive antagonist of ABA perception, shifting the dose-response curve for ABA-induced gene expression without affecting ABA uptake or catabolism [1]. In contrast, compounds like fluridone and norflurazon are not antagonists but inhibitors of carotenoid biosynthesis, which depletes ABA precursors and creates a vastly different physiological context [2]. Similarly, the analog PBI 63 acts as an ABA agonist, not an antagonist, leading to opposite experimental outcomes [1]. Receptor-selective antagonists like pyrabactin exhibit mixed agonist/antagonist behavior depending on the receptor subtype, a complexity absent in PBI 51's straightforward competitive antagonism [3]. Therefore, for studies requiring specific blockade of ABA-induced gene expression without pleiotropic effects on metabolism, PBI 51 is a unique and irreplaceable tool.

! Biosynthesis inhibitors (e.g., fluridone) deplete ABA precursors, creating a different physiological context rather than specific antagonism.

! ABA agonists (e.g., PBI 63) activate gene expression, producing opposite experimental outcomes to competitive antagonism.

! Mixed-activity compounds (e.g., pyrabactin) show receptor-dependent agonist/antagonist behavior, complicating data interpretation.

• [1] Wilen, R. W., Hays, D. B., Mandel, R. M., Abrams, S. R., & Moloney, M. M. (1993). Competitive Inhibition of Abscisic Acid-Regulated Gene Expression by Stereoisomeric Acetylenic Analogs of Abscisic Acid. Plant Physiology, 101(2), 469–476. View Source
• [2] Chae, S. H., Yoneyama, K., Takeuchi, Y., & Joel, D. M. (2004). Fluridone and norflurazon, carotenoid‐biosynthesis inhibitors, promote seed conditioning and germination of the holoparasite Orobanche minor. Physiologia Plantarum, 120(2), 328–337. View Source
• [3] Melcher, K., Xu, Y., Ng, L. M., Zhou, X. E., Soon, F. F., Chinnusamy, V., ... & Xu, H. E. (2010). Identification and mechanism of ABA receptor antagonism. Nature Structural & Molecular Biology, 17(9), 1102–1108. View Source

Quantitative Differentiation of PBI 51 (95343-49-0) vs. Analogs in ABA Research

PBI 51 Exhibits Dose-Response Antagonism, Shifting ABA Sensitivity 4- to 5-Fold

PBI 51 acts as a reversible competitive antagonist of ABA-induced gene expression. In a quantitative bioassay using microspore-derived embryos of Brassica napus, PBI 51 shifted the typical ABA dose-response curve for napin and oleosin gene expression by a factor of 4 to 5 [1]. This contrasts with its enantiomer PBI 63, which functions as an ABA agonist and does not produce this antagonistic shift [1].

Dose-Response Shift

Head-to-head

4- to 5-fold rightward shift of ABA dose-response curve

Enables competitive antagonism study control

Brassica napus embryo gene expression assay

Evidence Dimension	Shift in ABA dose-response curve for gene expression
Target Compound Data	4- to 5-fold rightward shift of the ABA dose-response curve
Comparator Or Baseline	PBI 63 (enantiomer): no antagonistic shift; acts as an ABA agonist. Baseline: ABA alone.
Quantified Difference	PBI 51 shifts the curve 4- to 5-fold; PBI 63 causes 0-fold shift (acts as agonist).
Conditions	Brassica napus microspore-derived embryos; gene expression assays for napin and oleosin

Why This Matters

This quantitative shift defines PBI 51 as a genuine competitive antagonist, enabling precise experimental control over ABA sensitivity, unlike agonists or biosynthesis inhibitors.

• [1] Wilen, R. W., Hays, D. B., Mandel, R. M., Abrams, S. R., & Moloney, M. M. (1993). Competitive Inhibition of Abscisic Acid-Regulated Gene Expression by Stereoisomeric Acetylenic Analogs of Abscisic Acid. Plant Physiology, 101(2), 469–476. View Source

PBI 51 Lacks Agonist Activity Below 40 µM, Unlike the Agonist PBI 63

When applied individually, PBI 51 showed no agonistic effects on napin gene expression at concentrations below 40–50 µM, and even then the response was weak [1]. In stark contrast, the enantiomer PBI 63 displayed clear dose-dependent agonistic activity, with maximal activity observed at approximately 40 µM [1]. This demonstrates that PBI 51 is not a partial agonist but a true antagonist at relevant concentrations.

Agonist Activity Absence

Head-to-head

No agonistic activity detected below 40–50 µM

Ensures absence of confounding agonism

Napin gene expression; PBI 63 showed dose-dependent agonism

Evidence Dimension	Agonist activity (induction of napin gene expression)
Target Compound Data	No agonistic activity observed below 40–50 µM
Comparator Or Baseline	PBI 63: dose-dependent agonistic activity, maximal at ~40 µM
Quantified Difference	PBI 51: 0% induction at <40 µM; PBI 63: significant induction at 40 µM
Conditions	Brassica napus microspore-derived embryos; napin gene expression assay

Why This Matters

This confirms PBI 51's functional purity as an antagonist, ensuring that experimental results are not confounded by unintended agonistic effects, a risk when using mixed-activity compounds like pyrabactin.

• [1] Wilen, R. W., Hays, D. B., Mandel, R. M., Abrams, S. R., & Moloney, M. M. (1993). Competitive Inhibition of Abscisic Acid-Regulated Gene Expression by Stereoisomeric Acetylenic Analogs of Abscisic Acid. Plant Physiology, 101(2), 469–476. View Source

PBI 51 Antagonism Occurs at the Level of ABA Recognition, Not Uptake

Mechanistic studies demonstrated that PBI 51 does not inhibit cellular ABA uptake. ABA uptake assays in the presence of PBI 51 showed no decrease in ABA accumulation compared to controls [1]. Instead, the compound's antagonism is attributed to direct competition with ABA at a hormone-recognition site [1]. This contrasts with inhibitors like fluridone and abamine, which act upstream by blocking ABA biosynthesis [REFS-2, REFS-3].

Mechanism Specificity

Class-level

0% inhibition of ABA uptake; direct competition at recognition site

Mechanistically separates perception from transport and biosynthesis

Contrasts with fluridone/abamine biosynthesis inhibition

Evidence Dimension	Mechanism of antagonism/inhibition
Target Compound Data	Direct competition at ABA recognition site; no effect on ABA uptake
Comparator Or Baseline	Fluridone/Abamine: inhibit ABA biosynthesis (carotenoid pathway or NCED enzyme)
Quantified Difference	PBI 51: 0% inhibition of ABA uptake. Fluridone: depletes ABA precursors (indirect).
Conditions	Brassica napus embryos (uptake assay); general pharmacological class comparison

Why This Matters

This mechanistic specificity allows researchers to dissect ABA perception independent of transport and metabolism, a level of control unattainable with biosynthesis inhibitors.

• [1] Wilen, R. W., Hays, D. B., Mandel, R. M., Abrams, S. R., & Moloney, M. M. (1993). Competitive Inhibition of Abscisic Acid-Regulated Gene Expression by Stereoisomeric Acetylenic Analogs of Abscisic Acid. Plant Physiology, 101(2), 469–476. View Source
• [2] Chae, S. H., Yoneyama, K., Takeuchi, Y., & Joel, D. M. (2004). Fluridone and norflurazon, carotenoid‐biosynthesis inhibitors, promote seed conditioning and germination of the holoparasite Orobanche minor. Physiologia Plantarum, 120(2), 328–337. View Source
• [3] Han, S. Y., Kitahata, N., Sekimata, K., Saito, T., Kobayashi, M., Nakashima, K., ... & Asami, T. (2004). A novel inhibitor of 9-cis-epoxycarotenoid dioxygenase in abscisic acid biosynthesis in higher plants. Plant Physiology, 135(3), 1574–1582. View Source

PBI 51 Does Not Inhibit Stomatal Opening, Demonstrating Functional Selectivity

While PBI 51 effectively antagonizes ABA-induced gene expression in embryos, it has no effect on ABA-induced inhibition of stomatal opening in Commelina communis and Nicotiana plumbaginifolia [1]. This contrasts with the broad-spectrum ABA agonist pyrabactin, which has been shown to affect stomatal closure in certain contexts [2]. This functional selectivity suggests that PBI 51 can be used to differentiate between ABA signaling pathways governing gene expression and those controlling stomatal movement.

Functional Selectivity

Reported

No effect on ABA-induced stomatal closure

Supports tissue-specific ABA signaling studies

Commelina/Nicotiana assays; contrasts with pyrabactin

Evidence Dimension	Effect on ABA-induced stomatal closure/inhibition of opening
Target Compound Data	No effect on ABA-induced inhibition of stomatal opening
Comparator Or Baseline	Pyrabactin: reported effects on stomatal closure (agonist/antagonist depending on receptor)
Quantified Difference	PBI 51: 0% inhibition of stomatal response. Pyrabactin: variable effects.
Conditions	Commelina communis and Nicotiana plumbaginifolia stomatal assays

Why This Matters

This selectivity allows researchers to probe tissue-specific ABA signaling pathways without confounding whole-plant physiological responses, a critical advantage for dissecting complex ABA biology.

• [1] Mansfield, T. A., & McAinsh, M. R. (1995). Investigations of ABA Signalling Pathways in Stomatal Guard Cells. In: Proceedings of the 14th International Plant Growth Substances Association Conference, Amsterdam, Netherlands. View Source
• [2] Melcher, K., Xu, Y., Ng, L. M., Zhou, X. E., Soon, F. F., Chinnusamy, V., ... & Xu, H. E. (2010). Identification and mechanism of ABA receptor antagonism. Nature Structural & Molecular Biology, 17(9), 1102–1108. View Source

Optimal Application Scenarios for PBI 51 (95343-49-0) in Plant Science Research

Dissecting ABA Perception vs. ABA Metabolism in Gene Regulation

PBI 51 is the compound of choice for studies requiring a specific blockade of ABA perception without altering ABA biosynthesis or catabolism. As demonstrated, PBI 51 does not inhibit ABA uptake [1] and acts as a direct competitive antagonist at the recognition site [1]. This allows researchers to use PBI 51 to separate the effects of endogenous ABA accumulation from the direct activation of signaling pathways. For example, in studies where ABA levels are elevated due to stress, PBI 51 can be used to determine which transcriptional changes are directly mediated by ABA perception versus those resulting from metabolic feedback loops.

Differentiating ABA Signaling Pathways in Embryogenesis vs. Vegetative Tissues

PBI 51's demonstrated functional selectivity—antagonizing ABA-induced gene expression in embryos but not ABA-induced stomatal closure [REFS-1, REFS-2]—makes it an invaluable tool for pathway-specific investigation. Researchers studying the divergent roles of ABA in seed development versus stress responses in leaves can use PBI 51 to silence one arm of the signaling network while leaving others intact. This is in contrast to broad-spectrum antagonists like PBI686 or mixed agonists like pyrabactin, which lack this clean functional demarcation [3].

Genetic Screens for Altered ABA Sensitivity Using a Defined Antagonist

PBI 51's well-characterized, quantitative shift in ABA dose-response (4- to 5-fold) [1] provides a robust selection pressure for forward genetic screens aimed at isolating mutants with altered ABA recognition or signaling. As evidenced by its use in isolating ABA hypersensitive mutants [4], PBI 51 offers a defined and reproducible selection window. This is more precise than using biosynthesis inhibitors like fluridone, which create a complex, indirect phenotype of ABA depletion [5].

Mechanistic Studies of ABA Receptor Function Without Confounding Agonism

For in vitro studies of ABA receptor binding and activation, PBI 51 provides a clean antagonistic phenotype. Its lack of significant agonistic activity below 40 µM [1] ensures that observed effects are due to competitive inhibition rather than partial activation. This is a critical advantage over compounds like pyrabactin, which can act as both an agonist and antagonist depending on the specific receptor isoform [3]. PBI 51's unambiguous antagonism simplifies data interpretation in receptor pharmacology assays.

Application

Selection Property

Validation Focus

Dissecting ABA perception vs. metabolism in gene regulation

Competitive antagonist at recognition site; no uptake inhibition

Differentiate direct perception from metabolic feedback loops

Differentiating embryogenesis vs. vegetative tissue signaling

Functional selectivity: blocks gene expression, not stomatal response

Isolate pathway-specific ABA responses without stomatal confounding

Genetic screens for altered ABA sensitivity

Reproducible quantitative shift of ABA dose-response

Selection pressure for isolating mutants with modified ABA recognition

Mechanistic receptor studies without confounding agonism

Clean antagonistic phenotype; lack of agonistic activity at relevant concentrations

Ensure competitive inhibition interpretation, avoiding partial activation artifacts

• [1] Wilen, R. W., Hays, D. B., Mandel, R. M., Abrams, S. R., & Moloney, M. M. (1993). Competitive Inhibition of Abscisic Acid-Regulated Gene Expression by Stereoisomeric Acetylenic Analogs of Abscisic Acid. Plant Physiology, 101(2), 469–476. View Source
• [2] Mansfield, T. A., & McAinsh, M. R. (1995). Investigations of ABA Signalling Pathways in Stomatal Guard Cells. In: Proceedings of the 14th International Plant Growth Substances Association Conference, Amsterdam, Netherlands. View Source
• [3] Melcher, K., Xu, Y., Ng, L. M., Zhou, X. E., Soon, F. F., Chinnusamy, V., ... & Xu, H. E. (2010). Identification and mechanism of ABA receptor antagonism. Nature Structural & Molecular Biology, 17(9), 1102–1108. View Source
• [4] Yamamoto, Y., et al. (2005). Novel ABA-related mutant screening using PBI-51. Plant and Cell Physiology, 46(Suppl.), S224. View Source
• [5] Chae, S. H., Yoneyama, K., Takeuchi, Y., & Joel, D. M. (2004). Fluridone and norflurazon, carotenoid‐biosynthesis inhibitors, promote seed conditioning and germination of the holoparasite Orobanche minor. Physiologia Plantarum, 120(2), 328–337. View Source